Cas no 1396761-35-5 (N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]-4-(trifluoromethoxy)benzamide)

• Product Name: N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]-4-(trifluoromethoxy)benzamide
• CAS No: 1396761-35-5
• MF: C₂₁H₁₅F₃N₂O₃S
• MW: 432.415614366531
• CID: 5400606
• Update Time: 2025-06-11

N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]-4-(trifluoromethoxy)benzamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(thiophene-2-carbonyl)-2,3-dihydroindol-6-yl]-4-(trifluoromethoxy)benzamide
• N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]-4-(trifluoromethoxy)benzamide

• Inchi： 1S/C21H15F3N2O3S/c22-21(23,24)29-16-7-4-14(5-8-16)19(27)25-15-6-3-13-9-10-26(17(13)12-15)20(28)18-2-1-11-30-18/h1-8,11-12H,9-10H2,(H,25,27)
• InChI Key： SOCNZVPSDFWGCF-UHFFFAOYSA-N
• SMILES： C(NC1=CC2=C(C=C1)CCN2C(C1SC=CC=1)=O)(=O)C1=CC=C(OC(F)(F)F)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives

Additional information on N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]-4-(trifluoromethoxy)benzamide

Professional Introduction to Compound with CAS No. 1396761-35-5 and Product Name: N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]-4-(trifluoromethoxy)benzamide

The compound with the CAS number 1396761-35-5 and the product name N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]-4-(trifluoromethoxy)benzamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of a thiophene-2-carbonyl moiety and a trifluoromethoxy substituent in its structure imparts unique chemical properties that make it a promising candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of heterocyclic compounds, particularly those incorporating indole and thiophene derivatives. These structures are celebrated for their biological activity and have been extensively studied for their role in modulating various biological pathways. The compound under discussion belongs to this category and exhibits a high degree of structural complexity, which is often associated with enhanced pharmacological activity. The 1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl core is particularly noteworthy, as it combines the pharmacophoric elements of both thiophene and indole, which are known for their diverse biological functions.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The trifluoromethoxy group appended to the benzamide moiety enhances the molecule's lipophilicity and metabolic stability, making it an attractive scaffold for drug development. This feature is particularly relevant in the context of modern drug design, where optimizing pharmacokinetic profiles is as crucial as maximizing biological efficacy. The trifluoromethoxy group also contributes to the molecule's resistance to metabolic degradation, which is a significant factor in determining its therapeutic window.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular modeling studies suggest that this compound may exhibit inhibitory effects on several key enzymes and receptors involved in inflammatory and oncogenic pathways. For instance, preliminary data indicate that it may interact with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in pain and inflammation. Additionally, its structural features suggest potential binding affinity for receptors such as peroxisome proliferator-activated receptors (PPARs), which play a critical role in metabolic regulation.

The synthesis of this compound involves multi-step organic reactions that showcase the ingenuity of modern synthetic chemistry. The integration of the thiophene-2-carbonyl group into the indole core requires precise control over reaction conditions to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the desired carbon-carbon bonds efficiently. Similarly, the introduction of the trifluoromethoxy group has been achieved through nucleophilic aromatic substitution reactions, which highlight the versatility of fluorinated compounds in medicinal chemistry.

From a regulatory perspective, compounds like this one must undergo rigorous testing to assess their safety and efficacy before they can be considered for clinical use. The pharmaceutical industry adheres to stringent guidelines set forth by regulatory bodies such as the FDA and EMA to ensure that new drugs meet high standards of quality and performance. This compound has already undergone preliminary toxicological studies, which have shown no significant adverse effects at tested doses. However, further research is needed to fully elucidate its long-term safety profile.

The potential applications of this compound extend beyond traditional therapeutic areas. Its unique structural features make it a valuable tool for researchers studying enzyme mechanisms and developing novel biomarkers. Additionally, its ability to modulate multiple biological pathways suggests that it could be repurposed for treating conditions that involve complex interplay between different disease processes. For example, its dual interaction with COX/LOX enzymes and PPAR receptors makes it a candidate for treating inflammatory diseases associated with metabolic dysfunction.

In conclusion, the compound with CAS number 1396761-35-5 and product name N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]-4-(trifluoromethoxy)benzamide represents a significant contribution to the field of pharmaceutical chemistry. Its intricate structure, characterized by key moieties such as thiophene-2-carbonyl and trifluoromethoxy, endows it with unique chemical properties that make it a promising candidate for drug development. Ongoing research continues to uncover its potential applications in treating various diseases, while advancements in synthetic methodologies ensure its efficient production. As our understanding of molecular interactions grows, compounds like this one are poised to play an increasingly important role in addressing unmet medical needs.